Cas no 1326922-71-7 (5-pyridin-2-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-pyridin-2-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1326922-71-7
• MF: C₁₅H₉F₃N₄O₂
• MW: 334.252773046494
• CID: 4588535
• Update Time: 2025-06-13

5-pyridin-2-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-2-yl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxylic acid
• 5-pyridin-2-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C15H9F3N4O2/c16-15(17,18)9-4-3-5-10(8-9)22-13(11-6-1-2-7-19-11)12(14(23)24)20-21-22/h1-8H,(H,23,24)
• InChI Key： AJCKJWUCJOJPQA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)C(C2=NC=CC=C2)=C(C(O)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 5-pyridin-2-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-pyridin-2-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1326922-71-7) and Its Emerging Applications in Chemical Biology and Medicine

The compound 5-pyridin-2-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1326922-71-7) represents a fascinating intersection of heterocyclic chemistry and medicinal innovation. Its unique structural features—comprising a triazole ring, a pyridine moiety, and a trifluoromethylphenyl substituent—endow it with remarkable chemical and biological properties. These characteristics have positioned the compound as a promising candidate for various applications, particularly in the realms of drug discovery, bioactivity modulation, and therapeutic development.

Recent advancements in chemical biology have highlighted the significance of triazole derivatives in medicinal chemistry. The triazole core is a well-documented pharmacophore, known for its stability, bioavailability, and ability to interact with biological targets. In particular, the introduction of a trifluoromethyl group enhances lipophilicity and metabolic stability, making such compounds more amenable to drug-like properties. The combination of these elements in 5-pyridin-2-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic acid suggests potential applications in modulating enzyme activity, receptor binding, and cellular pathways relevant to human health.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of both the pyridine and trifluoromethylphenyl groups provides multiple sites for functionalization, enabling chemists to design derivatives with tailored biological activities. This flexibility has been exploited in recent studies exploring its potential as an intermediate in the synthesis of novel therapeutic agents. For instance, researchers have leveraged its scaffold to develop inhibitors targeting inflammatory pathways and metabolic disorders.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse pharmacological profiles. The structural motifs present in 5-pyridin-2-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic acid align well with current trends in drug development. Specifically, the pyridine moiety is frequently incorporated into drugs due to its ability to form hydrogen bonds and interact with biological targets such as kinases and GPCRs. Meanwhile, the trifluoromethylphenyl substituent contributes to improved pharmacokinetic properties by enhancing binding affinity and reducing susceptibility to degradation.

In vitro studies have begun to elucidate the biological significance of this compound. Preliminary research indicates that it exhibits inhibitory effects on certain enzymes implicated in diseases such as cancer and neurodegeneration. The precise mechanism of action remains under investigation, but early findings suggest that its interaction with specific protein targets may disrupt pathological signaling cascades. This aligns with broader efforts in medicinal chemistry to identify small molecules that can modulate disease-relevant pathways without excessive side effects.

The role of computational chemistry has been instrumental in advancing our understanding of this compound’s potential. Molecular modeling techniques have allowed researchers to predict how it might bind to biological targets at the atomic level. These simulations not only guide experimental design but also provide insights into structure-function relationships that are critical for optimizing therapeutic efficacy. The integration of computational methods with traditional wet chemistry has accelerated the pace at which novel drug candidates like this one can be evaluated.

Future directions for research on 5-pyridin-2-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1326922-71-7) are multifaceted. One key area involves expanding its chemical space through derivatization efforts aimed at enhancing potency or selectivity for specific biological targets. Additionally, exploring its behavior in preclinical models will be crucial for assessing its translational potential into clinical applications. Collaborative efforts between synthetic chemists and biologists will be essential in realizing these goals.

The broader significance of this compound lies in its embodiment of modern pharmaceutical design principles. By combining known pharmacophores with innovative structural modifications—such as those introduced by the trifluoromethyl group—it exemplifies how thoughtful molecular engineering can yield promising therapeutic agents. As research progresses, compounds like this are expected to play an increasingly important role in addressing complex diseases through targeted molecular intervention.

In conclusion,5-pyridin-2-ylyl 3-(trifluoromethyl)phenyl 1H 1 2 3 triazole 4 carboxylic acid (CAS No. 1326922717) stands out as a versatile scaffold with significant potential across multiple domains of chemical biology and medicine. Its unique structural attributes position it as a valuable building block for future drug discovery initiatives while also serving as a model system for studying heterocyclic bioactivity interactions.